1-[4-(Ethylsulfonyl)-2-nitrophenyl]pyrrolidine

• IUPAC Name: 1-(4-ethylsulfonyl-2-nitrophenyl)pyrrolidine
• InChI: InChI=1S/C12H16N2O4S/c1-2-19(17,18)10-5-6-11(12(9-10)14(15)16)13-7-3-4-8-13/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: OJNNTANAAFVGAH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC(=C(C=C1)N2CCCC2)[N+](=O)[O-]
• Molecular Formula: C12H16N2O4S
• DSSTOX Substance ID: DTXSID101249080
• Molecular Weight: 284.33 g/mol
• CAS No.: 942474-31-9

Description

1-[4-(Ethylsulfonyl)-2-nitrophenyl]pyrrolidine is a useful research compound. Its molecular formula is C12H16N2O4S and its molecular weight is 284.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Preparation and Yield Enhancement : A study by Fei (2004) details the preparation of a related compound, 1-(4-Nitrophenyl methanesulfonyl) pyrrolidine, through a multi-step reaction process, highlighting the efficiency and yield optimization in the synthesis.

• Catalytic Applications in Organic Synthesis : The research by Singh et al. (2013) demonstrates the use of a pyrrolidine-based catalyst, which is structurally similar to 1-[4-(Ethylsulfonyl)-2-nitrophenyl]pyrrolidine, in the stereoselective Michael addition of cyclohexanone and cyclopentanone to β-nitrostyrenes, highlighting its potential in asymmetric synthesis.

• Ring-Forming Protocols and Derivatives Synthesis : Bianchi et al. (2003) explored a ring-opening/ring-forming protocol using a compound structurally related to this compound to synthesize aromatic and heteroaromatic derivatives, providing a method to access compounds with challenging substitution patterns (Bianchi et al., 2003).

Potential Medical Applications

• Antimicrobial Activity : Zareef, Iqbal, and Arfan (2008) synthesized novel compounds structurally similar to this compound and assessed their antimicrobial activity, providing insights into the potential medical applications of such compounds (Zareef et al., 2008).

Advanced Materials and Other Applications

• Crystal Structure Analysis : A study by Pedroso et al. (2020) focused on the crystal structure of a tetra-substituted pyrrolidine compound, providing valuable information for materials science applications (Pedroso et al., 2020).

• Electrochromic Properties : Variş et al. (2007) researched electrochromic properties of a copolymer based on a pyrrolidine derivative, indicating potential applications in electronic devices (Variş et al., 2007).

Mechanism of Action

Target of Action

It is known that pyrrolidine alkaloids, a group to which this compound belongs, have a wide range of biological activities . They interact with various targets, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological targets .

Mode of Action

Pyrrolidine alkaloids are known to interact with their targets in a variety of ways, leading to a range of biological effects .

Biochemical Pathways

Pyrrolidine alkaloids are known to affect a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Pyrrolidine alkaloids are known to have a variety of effects at the molecular and cellular level, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological effects .

Safety and Hazards

The safety data sheet for pyrrolidine indicates that it is highly flammable and harmful if swallowed or inhaled. It can cause severe skin burns and eye damage. Therefore, it should be handled with care, using protective equipment and following safety precautions.